2-{2-[2-Bromo-4-({4-nitrobenzyl}oxy)-5-methoxybenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{2-[2-Bromo-4-({4-nitrobenzyl}oxy)-5-methoxybenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the nicotinonitrile family and has been extensively studied for its mechanism of action and physiological effects. In
Mechanism of Action
The mechanism of action of 2-{2-[2-Bromo-4-({4-nitrobenzyl}oxy)-5-methoxybenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile involves the inhibition of various enzymes and signaling pathways that are involved in the progression of diseases. The compound has been shown to inhibit the activity of various enzymes including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and inducible nitric oxide synthase (iNOS). It also inhibits the activation of various signaling pathways including nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. The compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to exhibit neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{2-[2-Bromo-4-({4-nitrobenzyl}oxy)-5-methoxybenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile in lab experiments include its high purity and good yields. The compound has also been extensively studied for its mechanism of action and physiological effects. However, the limitations of using this compound in lab experiments include its potential toxicity and limited solubility in water.
Future Directions
The future directions for research on 2-{2-[2-Bromo-4-({4-nitrobenzyl}oxy)-5-methoxybenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile include further studies on its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases including cancer and Alzheimer's disease. Further studies are needed to determine its efficacy and safety in human clinical trials. Additionally, further studies are needed to optimize the synthesis method and improve the solubility of the compound in water.
Synthesis Methods
The synthesis of 2-{2-[2-Bromo-4-({4-nitrobenzyl}oxy)-5-methoxybenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile involves the reaction of 2-bromo-4-({4-nitrobenzyl}oxy)-5-methoxybenzaldehyde with hydrazine hydrate in the presence of acetic acid. The resulting product is then reacted with 4-(methoxymethyl)-6-methylnicotinonitrile in the presence of sodium acetate to yield the final product. The synthesis method has been optimized to yield a high purity product with good yields.
Scientific Research Applications
2-{2-[2-Bromo-4-({4-nitrobenzyl}oxy)-5-methoxybenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has been studied for its potential use in the treatment of various diseases including cancer, Alzheimer's disease, and diabetes.
properties
Molecular Formula |
C24H22BrN5O5 |
---|---|
Molecular Weight |
540.4 g/mol |
IUPAC Name |
2-[(2Z)-2-[[2-bromo-5-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]hydrazinyl]-4-(methoxymethyl)-6-methylpyridine-3-carbonitrile |
InChI |
InChI=1S/C24H22BrN5O5/c1-15-8-18(14-33-2)20(11-26)24(28-15)29-27-12-17-9-22(34-3)23(10-21(17)25)35-13-16-4-6-19(7-5-16)30(31)32/h4-10,12H,13-14H2,1-3H3,(H,28,29)/b27-12- |
InChI Key |
DYHVJJMMAUAYDY-PPDIBHTLSA-N |
Isomeric SMILES |
CC1=CC(=C(C(=N1)N/N=C\C2=CC(=C(C=C2Br)OCC3=CC=C(C=C3)[N+](=O)[O-])OC)C#N)COC |
SMILES |
CC1=NC(=C(C(=C1)COC)C#N)NN=CC2=CC(=C(C=C2Br)OCC3=CC=C(C=C3)[N+](=O)[O-])OC |
Canonical SMILES |
CC1=CC(=C(C(=N1)NN=CC2=CC(=C(C=C2Br)OCC3=CC=C(C=C3)[N+](=O)[O-])OC)C#N)COC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.